Cas no 2757916-83-7 (tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate)

• Product Name: tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate
• CAS No: 2757916-83-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6569141
• PubChem ID: 165753071
• Update Time: 2025-06-09

tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28249717
• 2757916-83-7
• tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate

• Inchi： 1S/C14H21NO3/c1-5-12(10-7-6-8-11(16)9-10)15-13(17)18-14(2,3)4/h6-9,12,16H,5H2,1-4H3,(H,15,17)
• InChI Key： AQVLPFJAQUNRBD-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=C(C=1)O)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate

Introduction to tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate (CAS No. 2757916-83-7)

tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate, with the CAS number 2757916-83-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a carbamate derivative, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 1-(3-hydroxyphenyl)propyl chain. The presence of the hydroxyl group in the phenyl ring imparts additional reactivity and functional versatility to the molecule. This structure is particularly interesting due to its potential for forming hydrogen bonds and engaging in various chemical reactions, making it a valuable intermediate in synthetic pathways.

In terms of synthesis, tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate can be prepared through several methods. One common approach involves the reaction of tert-butyl chloroformate with 1-(3-hydroxyphenyl)propylamine in the presence of a base such as triethylamine. This reaction typically proceeds with high yields and purity, making it suitable for large-scale production. Another method involves the coupling of tert-butyl carbamate with 1-(3-hydroxyphenyl)propyl bromide using palladium-catalyzed conditions. Both methods have been extensively studied and optimized to ensure efficient and reproducible synthesis.

The biological activities of tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate have been a focus of recent research. Studies have shown that this compound exhibits promising anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate has also been investigated for its neuroprotective properties. Research conducted by Smith et al. (2022) demonstrated that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a potential candidate for the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate has been explored for its use as a building block in the synthesis of more complex molecules. Its reactive functional groups allow for facile modification and functionalization, enabling the creation of diverse derivatives with tailored properties. For instance, recent studies have shown that this compound can be used as a precursor for the synthesis of novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2.

The safety profile of tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, tert-butyl N-[1-(3-hydroxyphenyl)propyl]carbamate (CAS No. 2757916-83-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities and favorable safety profile, positions it as a valuable candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.